Cas no 2007916-00-7 (4-(Imidazo[1,2-a]pyridin-7-yloxy)-2-methylaniline)

• Product Name: 4-(Imidazo[1,2-a]pyridin-7-yloxy)-2-methylaniline
• CAS No: 2007916-00-7
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• MDL: MFCD30471863
• CID: 4633467
• PubChem ID: 126455383
• Update Time: 2025-05-21

4-(Imidazo[1,2-a]pyridin-7-yloxy)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(Imidazo[1,2-a]pyridin-7-yloxy)-2-methylaniline
• 4-{imidazo[1,2-a]pyridin-7-yloxy}-2-methylaniline
• W12330
• 4-imidazo[1,2-a]pyridin-7-yloxy-2-methylaniline
• 2007916-00-7
• MFCD30471863
• Benzenamine, 4-(imidazo[1,2-a]pyridin-7-yloxy)-2-methyl-
• DTXSID701199734
• AS-68222
• AKOS030628147
• CS-0039569
• 4-(imidazo[1,2-a]pyridin-7-yloxy)-2-methylaniline*

• MDL： MFCD30471863
• Inchi： 1S/C14H13N3O/c1-10-8-11(2-3-13(10)15)18-12-4-6-17-7-5-16-14(17)9-12/h2-9H,15H2,1H3
• InChI Key： NRWQFAZZGWFFIT-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(C)=C1)N)C1C=CN2C=CN=C2C=1

Computed Properties

• Exact Mass: 239.105862047g/mol
• Monoisotopic Mass: 239.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6

Additional information on 4-(Imidazo[1,2-a]pyridin-7-yloxy)-2-methylaniline

Comprehensive Overview of 4-(Imidazo[1,2-a]pyridin-7-yloxy)-2-methylaniline (CAS No. 2007916-00-7): Properties, Applications, and Research Insights

4-(Imidazo[1,2-a]pyridin-7-yloxy)-2-methylaniline (CAS No. 2007916-00-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique imidazo[1,2-a]pyridine core linked to a 2-methylaniline moiety via an ether bridge, offering versatile chemical properties. Researchers are particularly interested in its potential as a kinase inhibitor scaffold or fluorescence probe, aligning with current trends in targeted drug discovery and diagnostic tools.

The structural uniqueness of 4-(Imidazo[1,2-a]pyridin-7-yloxy)-2-methylaniline lies in its hybrid heterocyclic system. The imidazo[1,2-a]pyridine fragment is known for its electron-rich characteristics and hydrogen-bonding capabilities, while the 2-methylaniline group introduces steric and electronic modulation. This combination makes it valuable for structure-activity relationship (SAR) studies, especially in designing compounds with improved bioavailability—a hot topic in medicinal chemistry optimization discussions.

Recent literature highlights the compound's relevance in cancer research, where derivatives of imidazo[1,2-a]pyridine show promise as ATP-competitive inhibitors. The 7-yloxy substitution pattern in this molecule may influence binding affinity to protein targets, a subject frequently queried in PubMed and SciFinder searches. Computational studies suggest its potential as a selective inhibitor for specific kinases, addressing the growing demand for precision medicine approaches.

From a synthetic chemistry perspective, the preparation of CAS 2007916-00-7 typically involves Pd-catalyzed cross-coupling or nucleophilic aromatic substitution reactions. These methods align with industry preferences for atom-economical processes, a trending focus in green chemistry forums. Analytical characterization via LC-MS and NMR confirms the compound's high purity, crucial for biological assay applications—a key concern for researchers validating screening results.

Beyond pharmaceuticals, this compound's fluorescence properties have sparked interest in materials science. The conjugated system between the imidazo[1,2-a]pyridine and aniline groups may enable applications in OLED materials or chemical sensors, topics frequently explored in ACS Applied Materials & Interfaces journals. Its stability under physiological conditions also makes it a candidate for bioimaging probes, addressing the surge in demand for non-invasive diagnostic tools.

Quality control of 4-(Imidazo[1,2-a]pyridin-7-yloxy)-2-methylaniline requires rigorous HPLC analysis, with particular attention to isomeric impurities—a common challenge noted in patent literature. Storage recommendations typically suggest argon-protected conditions to prevent oxidation of the aniline group, a practical consideration often searched in chemical handling databases.

The compound's logP and pKa values (predicted to be ~3.2 and 4.1 respectively) indicate moderate lipophilicity, making it suitable for blood-brain barrier penetration studies—a trending topic in CNS drug development. These physicochemical properties are frequently modeled using ADMET prediction software, reflecting the pharmaceutical industry's shift toward in silico screening methods.

Ongoing research explores structure-property relationships of this scaffold, particularly how electron-donating groups on the aniline ring affect its photophysical behavior. Such investigations respond to the growing intersection between medicinal chemistry and materials science, a cross-disciplinary area generating substantial academic interest.

In conclusion, 4-(Imidazo[1,2-a]pyridin-7-yloxy)-2-methylaniline (CAS No. 2007916-00-7) represents a multifaceted compound with applications spanning from drug discovery to functional materials. Its continued study addresses critical questions in molecular design while aligning with contemporary research priorities in personalized therapeutics and smart materials development.